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Compound Name:
3-(4-Methoxyphenyl)-2-

phenylpropanoic acid

Cat. No.: B1361069 Get Quote

A comprehensive search for in vivo and in vitro efficacy data on 3-(4-Methoxyphenyl)-2-
phenylpropanoic acid has yielded no specific biological activity or therapeutic efficacy results

for this particular compound. Despite extensive searches of scientific literature and patent

databases, no studies detailing its performance in biological systems were identified.

Researchers, scientists, and drug development professionals should be aware that while the

chemical structure of 3-(4-Methoxyphenyl)-2-phenylpropanoic acid is defined (CAS Number:

4314-68-5), its pharmacological profile remains uncharacterized in publicly accessible

resources.

During the investigation, search results were frequently confounded by structurally related but

distinct molecules. These include various phenylpropanoic acid derivatives and metabolites of

polyphenols, for which biological data are available. It is crucial to distinguish the target

compound from these analogs to avoid misattribution of biological effects.

Notable similar compounds with available data include:

3-(4-hydroxy-3-methoxyphenyl)propionic acid (HMPA): A metabolite of dietary polyphenols,

HMPA has been studied for its in vitro effects on amyloid-β aggregation and in vivo

properties related to muscle function and metabolism.

Other Phenylpropanoic Acid Derivatives: A variety of substituted phenylpropanoic acids have

been investigated as agonists for G protein-coupled receptors, such as GPR40, with
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potential applications in type 2 diabetes.

Due to the absence of specific efficacy data for 3-(4-Methoxyphenyl)-2-phenylpropanoic
acid, a comparison guide with quantitative data, experimental protocols, and signaling

pathways, as originally requested, cannot be generated at this time. No experimental workflows

or logical relationships regarding its biological effects can be diagrammed.

Professionals interested in the therapeutic potential of this scaffold may consider exploring the

biological activities of the aforementioned related compounds for which experimental data has

been published. Further research is required to determine if 3-(4-Methoxyphenyl)-2-
phenylpropanoic acid possesses any significant in vivo or in vitro efficacy.

To cite this document: BenchChem. [No Efficacy Data Currently Available for 3-(4-
Methoxyphenyl)-2-phenylpropanoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361069#in-vivo-vs-in-vitro-efficacy-of-3-4-
methoxyphenyl-2-phenylpropanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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